Enhancing cellular sulfane sulfur through β-glycosidase-activated persulfide donors: mechanistic insights and oxidative stress mitigation†
Chemical Communications Pub Date: 2022-02-04 DOI: 10.1039/D1CC07162A
Abstract
Sulfane sulfur species such as persulfides and polysulfides along with hydrogen sulfide protect cells from oxidative stress and are key members of the cellular antioxidant pool. Here, we report perthiocarbamate-based prodrugs that are cleaved by β-glycosidases to produce persulfide and relatively innocuous byproducts. The β-glucosidase-activated persulfide donor enhances cellular sulfane sulfur and protects cells against lethality induced by elevated reactive oxygen species (ROS).

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Journal Name:Chemical Communications
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CAS no.: 16413-88-0